Cas no 4374-46-3 (Butanoic acid, 2,3-dioxo- (9CI))

• Product Name: Butanoic acid, 2,3-dioxo- (9CI)
• CAS No: 4374-46-3
• MF: C₄H₄O₄
• MW: 116.0721616745
• CID: 1023446
• PubChem ID: 3844764
• Update Time: 2025-04-20

Butanoic acid, 2,3-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3-dioxo- (9CI)
• butanoic acid, 2,3-dioxo-
• 2,3-dioxobutanoic acid
• SCHEMBL1333138
• DTXSID6021587
• 4374-46-3
• WYIVDYGTKGEJLC-UHFFFAOYSA-N
• AKOS006377506
• DB-275172
• Dioxobutanoic acid
• NS00126514

• Inchi： 1S/C4H4O4/c1-2(5)3(6)4(7)8/h1H3,(H,7,8)
• InChI Key： WYIVDYGTKGEJLC-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(=O)O)=O

Computed Properties

• Exact Mass: 116.01092
• Monoisotopic Mass: 116.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44